![molecular formula C29H29FN4O4 B6517431 N-[(4-fluorophenyl)methyl]-4-[1-({[(4-methylphenyl)methyl]carbamoyl}methyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl]butanamide CAS No. 899901-74-7](/img/structure/B6517431.png)
N-[(4-fluorophenyl)methyl]-4-[1-({[(4-methylphenyl)methyl]carbamoyl}methyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl]butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[(4-fluorophenyl)methyl]-4-[1-({[(4-methylphenyl)methyl]carbamoyl}methyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl]butanamide is a useful research compound. Its molecular formula is C29H29FN4O4 and its molecular weight is 516.6 g/mol. The purity is usually 95%.
The exact mass of the compound N-[(4-fluorophenyl)methyl]-4-[1-({[(4-methylphenyl)methyl]carbamoyl}methyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl]butanamide is 516.21728358 g/mol and the complexity rating of the compound is 838. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-[(4-fluorophenyl)methyl]-4-[1-({[(4-methylphenyl)methyl]carbamoyl}methyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl]butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(4-fluorophenyl)methyl]-4-[1-({[(4-methylphenyl)methyl]carbamoyl}methyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl]butanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- AKOS001788622 exhibits potential as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies explore its mechanisms of action and potential synergies with existing chemotherapeutic agents .
- The compound’s structure suggests it may interact with neural receptors. Researchers have explored its potential in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Investigations focus on its ability to modulate neurotransmitter systems and protect neurons from oxidative stress .
- AKOS001788622 shows promise as an anti-inflammatory agent. Studies have examined its effects on inflammatory pathways, including cytokine production and NF-κB signaling. Researchers aim to develop novel therapies for chronic inflammatory conditions .
- The compound’s cardiovascular effects have drawn attention. Researchers investigate its impact on blood pressure regulation, endothelial function, and lipid metabolism. Potential applications include managing hypertension and preventing atherosclerosis .
- AKOS001788622’s structure suggests it may influence metabolic pathways. Studies explore its effects on glucose homeostasis, lipid metabolism, and insulin sensitivity. Researchers aim to develop targeted therapies for diabetes and obesity .
- Pharmaceutical companies are interested in AKOS001788622 for drug development. Its unique structure and potential therapeutic applications make it a valuable candidate for further optimization. Researchers explore modifications to enhance bioavailability and reduce side effects .
Anticancer Research
Neurological Disorders
Anti-Inflammatory Properties
Cardiovascular Health
Metabolic Disorders
Drug Development
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-4-[1-[2-[(4-methylphenyl)methylamino]-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H29FN4O4/c1-20-8-10-21(11-9-20)18-32-27(36)19-34-25-6-3-2-5-24(25)28(37)33(29(34)38)16-4-7-26(35)31-17-22-12-14-23(30)15-13-22/h2-3,5-6,8-15H,4,7,16-19H2,1H3,(H,31,35)(H,32,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWSZECGPDOHXIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CN2C3=CC=CC=C3C(=O)N(C2=O)CCCC(=O)NCC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H29FN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
516.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorobenzyl)-4-(1-(2-((4-methylbenzyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.